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Chemical Profile of Dotriacontanoic Acid

Dotriacontanoic acid, also known as lacceroic acid, is a saturated fatty acid [1].

Property Description

IUPAC Name Dotriacontanoic acid [1]

Common Name Lacceroic acid [1]

Chemical Formula C₃₂H₆₄O₂ [1]

Molar Mass 480.85 g/mol [1]

Sources Can be isolated from stick lac wax [1]

General GC-MS Guide for Fatty Acid Analysis

While a specific protocol for dotriacontanoic acid is not available, the following general workflow and

parameters for analyzing similar compounds can be adapted.
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General experimental workflow for GC-MS analysis.

Sample Preparation & Derivatization

Due to low volatility, fatty acids often require derivatization before GC-MS analysis to improve thermal

stability and volatility [2] [3].

Extraction: A common approach is methanolic extraction from lyophilized (freeze-dried) tissue
homogenates [4]. Accelerated Solvent Extraction (ASE) is another efficient technique that uses

elevated temperature and pressure, saving time and solvent [2].
Purification: Solid-Phase Extraction (SPE) is typically used for purification. Oasis HLB cartridges
(60 mg/3 mL) have been successfully used for cleaning up derivatives of fatty acids in complex
matrices [2].

Derivatization: A widely used derivatization method is trimethylsilylation. Optimal conditions may
involve reacting at 50°C for 30 minutes [3]. This converts the acid into a trimethylsilyl (TMS) ester

derivative. An alternative, safer derivatizing agent is trimethylsilyl diazomethane (TMSD) [2].

GC-MS Instrumental Parameters
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The table below summarizes typical GC-MS parameters used for the analysis of derivatized organic acids,

which can serve as a starting point [2].

Parameter Typical Setting

GC Column TG-1MS capillary column (30 m × 0.25 mm i.d., 0.25 µm) or similar non-

polar column [2]

Carrier Gas Helium (>99.999% purity) [2]

Flow Rate 1.0 mL/min (constant flow) [2]

Injection Mode Splitless (for 1.0 min) [2]

Injection Volume 1.0 µL [2]

Inlet Temperature 280 °C [2]

Oven Temperature
Program

Initial: 100 °C for 1 min; Ramp 1: 30 °C/min to 220 °C for 1 min; Ramp 2: 30
°C/min to 280 °C for 5 min [2]

Method Validation & Further Guidance

To ensure reliability, any developed method should be validated. Here are key parameters and typical

acceptance criteria based on industry practices [5].

Validation
Parameter

Description & Typical Acceptance Criteria

Specificity The method should distinguish the analyte from other components. No interference

at the analyte's retention time [5].

Linearity The calibration curve should have a correlation coefficient (r) of ≥ 0.999 over the

working range [5].
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Validation
Parameter

Description & Typical Acceptance Criteria

Accuracy Evaluated via recovery studies. Recovery is typically acceptable within 98-102%
[5].

Precision Expressed as Relative Standard Deviation (RSD). < 2% for repeatability; < 3% for

intermediate precision [5].

LOD & LOQ Limit of Detection (LOD) is based on a signal-to-noise ratio of 3:1. Limit of

Quantification (LOQ) is based on a ratio of 10:1 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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